Cas no 14217-70-0 (3-Isothiazoleacetonitrile)

3-Isothiazoleacetonitrile structure
3-Isothiazoleacetonitrile structure
Product Name:3-Isothiazoleacetonitrile
CAS No:14217-70-0
MF:C5H4N2S
MW:124.163659095764
CID:120242
PubChem ID:45158816
Update Time:2025-04-18

3-Isothiazoleacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazoleacetonitrile
    • 2-(1,2-thiazol-3-yl)acetonitrile
    • 3-Cyanomethyl-isothiazole
    • isothiazol-3-yl-acetonitrile
    • 2-(isothiazol-3-yl)acetonitrile
    • SCHEMBL3676219
    • DTXSID40669731
    • EN300-6409068
    • AKOS006309279
    • 14217-70-0
    • (1,2-Thiazol-3-yl)acetonitrile
    • Inchi： 1S/C5H4N2S/c6-3-1-5-2-4-8-7-5/h2,4H,1H2
    • InChI Key： ARPXWCKJHHFNNU-UHFFFAOYSA-N
    • SMILES： S1C=CC(CC#N)=N1

Computed Properties

  • Exact Mass: 124.01000
  • Monoisotopic Mass: 124.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.92000
  • LogP: 1.20918

3-Isothiazoleacetonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Isothiazoleacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6409068-0.05g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
0.05g
 $278.0 2023-06-01
Enamine
EN300-6409068-0.1g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
0.1g
 $416.0 2023-06-01
Enamine
EN300-6409068-0.25g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
0.25g
 $594.0 2023-06-01
Enamine
EN300-6409068-0.5g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
0.5g
 $936.0 2023-06-01
Enamine
EN300-6409068-1.0g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
1g
 $1200.0 2023-06-01
Enamine
EN300-6409068-2.5g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
2.5g
 $2351.0 2023-06-01
Enamine
EN300-6409068-5.0g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
5g
 $3479.0 2023-06-01
Enamine
EN300-6409068-10.0g
2-(1,2-thiazol-3-yl)acetonitrile
 14217-70-0 95%
10g
 $5159.0 2023-06-01
Aaron
AR001ILF-50mg
3-Isothiazoleacetonitrile
 14217-70-0 95%
50mg
 $408.00 2025-02-13
Aaron
AR001ILF-100mg
3-Isothiazoleacetonitrile
 14217-70-0 95%
100mg
 $597.00 2025-02-13

3-Isothiazoleacetonitrile Related Literature

Related Categories

14217-70-0 (3-Isothiazoleacetonitrile) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent